3-[(2,2-dimethylpropanoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 3-(2,2-dimethylpropanoylamino)-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C17H24N2O3/c1-17(2,3)16(21)19-13-7-4-6-12(10-13)15(20)18-11-14-8-5-9-22-14/h4,6-7,10,14H,5,8-9,11H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key: GBCPKKZYTRFOTF-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC=CC(=C1)C(=O)NCC2CCCO2

Description

3-[(2,2-dimethylpropanoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide, also known as DMTFBA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of 3-[(2,2-dimethylpropanoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide involves the inhibition of enzyme activity through the formation of a stable complex with the enzyme's active site. This results in the disruption of the enzyme's function and subsequent inhibition of the physiological process it regulates.
Biochemical and Physiological Effects
3-[(2,2-dimethylpropanoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to exhibit several biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-angiogenic activities. It has also been shown to exhibit neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(2,2-dimethylpropanoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is its potent inhibitory activity against several enzymes, making it a promising candidate for drug discovery and development. However, its use in lab experiments is limited by its low solubility in water and the need for specialized equipment and expertise for its synthesis.

Future Directions

Future research on 3-[(2,2-dimethylpropanoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide could focus on its potential applications in the development of novel drugs for the treatment of various diseases, including cancer, arthritis, and Alzheimer's disease. Additionally, further studies could be conducted to explore its mechanism of action and potential side effects. The synthesis method could also be optimized to improve its yield and scalability for industrial applications.

Synthesis Methods

3-[(2,2-dimethylpropanoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide can be synthesized through a multi-step process that involves the reaction of 3-nitrobenzoic acid with 2,2-dimethylpropanoyl chloride, followed by the reduction of the nitro group to an amino group, and the subsequent reaction with tetrahydro-2-furanylmethylamine. The final product is obtained through recrystallization and purification.

Scientific Research Applications

3-[(2,2-dimethylpropanoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrase, histone deacetylase, and matrix metalloproteinase. These enzymes play crucial roles in various physiological processes, and their dysregulation has been implicated in several diseases, including cancer, arthritis, and Alzheimer's disease.